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Compound of Interest

Compound Name: 12-Bromo-1-dodecanol

Cat. No.: B1266633

12-Bromo-1-dodecanol is a long-chain aliphatic alcohol containing a terminal bromine atom.
[1] Its structure, consisting of a twelve-carbon chain, a hydroxyl group, and a bromine atom,
imparts specific physical characteristics that are crucial for its application in chemical synthesis.
[1][2] It is often used as an intermediate in the production of pharmaceuticals, surfactants, and
other organic compounds.[1]

Quantitative Data Summary

The physical properties of 12-Bromo-1-dodecanol are summarized in the table below for easy
reference and comparison.
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Physical Property Value
Molecular Formula C12H25BrO[1][3]
Molecular Weight 265.23 g/mol [2]

White to almost white powder or crystal,

Appearance -
colorless to pale yellow liquid[1][4]
Melting Point 33-36 °C[3][4][5][6]
Boiling Point 155 °C at 4 mmHg[4][5][6]
Density 1.1771 g/cm3 (rough estimate)[4]
Flash Point 113 °C (closed cup)[6]
Limited solubility in water; soluble in organic
Solubility solvents like ethanol, ether, and chloroform.[1]

[4]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
12-Bromo-1-dodecanol.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary
method is a common and reliable technique for determining the melting point.[7][8]

Procedure:

o Sample Preparation: A small amount of the crystalline 12-Bromo-1-dodecanol is finely
powdered.[9]

o Capillary Tube Filling: A capillary tube, sealed at one end, is filled with a small amount of the
powdered sample to a height of a few millimeters.[9][10]
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o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a
Thiele tube filled with mineral oil) or a melting point apparatus.[7][8][9][10]

o Heating and Observation: The heating bath is heated slowly and steadily, with constant
stirring to ensure uniform temperature distribution.[9] The temperature at which the
substance begins to melt (the first appearance of liquid) and the temperature at which it
completely melts are recorded.[9][10] The melting point is reported as this range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.[11] For liquids with high boiling points, the determination is often performed

under reduced pressure to prevent decomposition.
Procedure (Thiele Tube Method):

o Sample Preparation: A small amount of liquid 12-Bromo-1-dodecanol is placed in a small
test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with
the open end submerged in the liquid.[11][12]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling liquid such as mineral oil.[11][12]

o Heating and Observation: The Thiele tube is heated gently. As the temperature rises, a
stream of bubbles will emerge from the capillary tube.[11][12] Heating is stopped when a
steady stream of bubbles is observed.

e Boiling Point Reading: As the apparatus cools, the bubbling will slow down and stop. The
temperature at which the liquid just begins to enter the capillary tube is the boiling point of
the liquid at that pressure.[11][12]

Density Determination

Density is the mass of a substance per unit volume. For a liquid like molten 12-Bromo-1-
dodecanol, this can be determined by measuring the mass of a known volume.[13][14][15]

Procedure:
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e Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is
accurately measured using an analytical balance.[15]

» Volume Measurement: A specific volume of the liquid 12-Bromo-1-dodecanol is added to
the graduated cylinder. The volume is read from the bottom of the meniscus.

e Mass of Container and Liquid: The mass of the graduated cylinder containing the liquid is
measured.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the mass of the container with the liquid. The density is then calculated by
dividing the mass of the liquid by its volume.[14]

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. A
gualitative assessment of solubility in various solvents can provide valuable information about
the polarity of a compound.[16]

Procedure:

o Sample and Solvent: A small, measured amount of 12-Bromo-1-dodecanol (e.g., 25 mg) is
placed in a test tube.[16]

e Solvent Addition: A small volume of the solvent (e.g., 0.75 mL of water or an organic solvent)
is added to the test tube in portions.[16]

e Mixing and Observation: After each addition, the test tube is shaken vigorously.[16] The
substance is considered soluble if it completely dissolves to form a clear solution.
Observations are made regarding its solubility in water and various organic solvents.

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates the general workflow for determining the key physical
properties of a chemical compound like 12-Bromo-1-dodecanol.
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Experimental Workflow for Physical Property Determination of 12-Bromo-1-dodecanol

Physical Property Tests

P> Solubility Assessment

Sample Preparation Density Measurement v Data Analysis

12-Bromo-1-dodecanol Sample P Purification (if necessary) Raer\ct;)lr\je(;:z?ewr;‘;r?tzs >

v

Compare with Literature Values

Boiling Point Determination

Melting Point Determination

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of 12-Bromo-1-dodecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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